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Cat. No.: B3025940 Get Quote

An In-depth Analysis for Researchers and Drug
Development Professionals
Introduction

AS-2077715 is a novel antifungal agent isolated from the fermentation broth of the fungus

Capnodium sp.[1][2] Structurally related to funiculosin, AS-2077715 has demonstrated notable

antifungal activity, particularly against Trichophyton species.[1] This technical guide provides a

comprehensive overview of the available information regarding the selectivity of AS-2077715
for fungal versus mammalian cells, its mechanism of action, and the experimental protocols

relevant to its evaluation. While specific quantitative data on the selectivity of AS-2077715 is

not publicly available, this document will delve into the underlying principles of its activity and

the methodologies used to assess compounds of its class.

Mechanism of Action: Inhibition of the Mitochondrial
Cytochrome bc1 Complex
AS-2077715 exerts its antifungal effect by inhibiting the mitochondrial cytochrome bc1

complex, also known as complex III of the electron transport chain.[1] This complex plays a

crucial role in cellular respiration by catalyzing the transfer of electrons from ubiquinol to

cytochrome c. This process is coupled with the translocation of protons across the inner

mitochondrial membrane, generating a proton gradient that drives ATP synthesis.
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By inhibiting the cytochrome bc1 complex, AS-2077715 disrupts the fungal cell's ability to

produce ATP through oxidative phosphorylation, leading to a fungistatic or fungicidal effect.

This mechanism is a validated target for antifungal drugs, as evidenced by the development of

other inhibitors targeting this complex.
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Experimental Workflow for Selectivity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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